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Compound of Interest

Compound Name: Aluminum monochloride

CAS No.: 13595-81-8

Cat. No.: B080767

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Anhydrous aluminum chloride (AlCl₃) is a powerful Lewis acid widely employed as a catalyst in

various chemical reactions, most notably in Friedel-Crafts alkylation and acylation.[1][2] Its high

reactivity, however, necessitates stringent handling and storage protocols to ensure the safety

of laboratory personnel and maintain the integrity of the reagent. The primary hazard

associated with anhydrous aluminum chloride is its extreme hygroscopicity; it reacts violently

and exothermically with water, including moisture in the air, to release corrosive hydrogen

chloride (HCl) gas.[1][3][4] This document provides detailed protocols for the safe handling and

storage of anhydrous aluminum chloride in a laboratory setting.

Physicochemical Properties and Hazards
Anhydrous aluminum chloride is a white or pale yellow crystalline solid that readily sublimes at

178°C.[2][3] It is not combustible, but contact with water or heat can lead to an exothermic

reaction that produces hydrogen chloride gas.[3] Prolonged storage of anhydrous aluminum
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chloride in sealed containers can sometimes result in spontaneous decomposition and,

occasionally, explosion upon opening.[5]

Key Hazards:
Violent reaction with water: Reacts with explosive violence with water, generating significant

heat and releasing corrosive HCl gas.[5][6]

Hygroscopic: Readily absorbs moisture from the air, fuming and forming hydrochloric acid.[7]

[8]

Corrosive: Both the solid and the liberated HCl gas are highly corrosive to the eyes, skin,

mucous membranes, and most transition metals.[3][4]

Incompatibilities: It is incompatible with hydrated reagents, strong oxidizers, caustics,

alcohols, nitromethane, sodium oxide, and ethylene oxide.[3]

Quantitative Data Summary
Property Value Source(s)

Molecular Formula AlCl₃ [9]

Molecular Weight 133.34 g/mol [2][9]

Melting Point 192.4 °C [2][10]

Sublimation Point ~178 °C [2][3]

Specific Gravity 2.48 g/mL @ 20°C [9]

Appearance
White, off-white, or pale-yellow

crystalline powder
[3][5][10]

Odor
Pungent, odor of hydrogen

chloride
[6]

Experimental Protocols
Personal Protective Equipment (PPE)
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Due to its corrosive nature, appropriate PPE must be worn at all times when handling

anhydrous aluminum chloride.

Eye Protection: Chemical splash goggles are mandatory.[9]

Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) should be worn.[4]

Body Protection: A lab coat and, for larger quantities, a chemical-resistant apron should be

worn.[9]

Respiratory Protection: Handling should be conducted in a certified chemical fume hood. For

situations where a fume hood is not available or for large spills, a NIOSH-approved

respirator with a dust cartridge is necessary.[4][9]

Handling Protocol
All manipulations of anhydrous aluminum chloride should be performed in a dry, controlled

environment to prevent contact with moisture.

Preparation:

Ensure a certified chemical fume hood is available and functioning correctly.

Have a Class D fire extinguisher or dry sand readily accessible for emergencies. Do not

use water, carbon dioxide, or halogenated extinguishing agents.[3][11]

Prepare all glassware and equipment by oven-drying and cooling under a stream of dry,

inert gas (e.g., nitrogen or argon) or in a desiccator.

The handling area must be free of water and other incompatible materials.[3]

Dispensing:

For smaller quantities, a glove box with an inert atmosphere is the ideal environment for

handling.

If a glove box is not available, work in a fume hood with the sash at the lowest practical

height.
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Allow the container of anhydrous aluminum chloride to equilibrate to room temperature

before opening to prevent condensation of atmospheric moisture on the cold powder.

Open the container carefully and dispense the required amount of powder using clean,

dry, spark-resistant tools.[3]

Keep the container opening as small as possible and work efficiently to minimize exposure

to air.

Immediately and tightly reseal the container after dispensing.

Post-Handling:

Thoroughly wash hands and any potentially contaminated skin with copious amounts of

water for at least 15 minutes.[3]

Decontaminate all equipment that has come into contact with anhydrous aluminum

chloride.

Clean any contaminated clothing and shoes before reuse.[3]

Storage Protocol
Proper storage is critical to maintaining the chemical's efficacy and for safety.

Container:

Store in the original, tightly sealed container.[5]

If the original container is compromised, transfer the material to a new, dry, tightly sealed

container, preferably made of glass.[12]

Environment:

Store in a cool, dry, well-ventilated area.[9]

The storage location should be a dedicated corrosive materials cabinet, separate from

combustible and incompatible materials.[5][9]
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Store under an inert gas atmosphere if possible to further prevent degradation.[12]

Segregation:

Keep away from any sources of water or moisture.[5]

Store separately from incompatible materials such as strong oxidizers, bases, and

alcohols.[3]

Emergency Procedures
Spill:

Control all sources of moisture.[3]

Wearing full PPE, cover the spill with dry sand.[3]

Using spark-resistant tools, scoop the spilled material and sand into a sealed container for

disposal.[3]

DO NOT USE WATER to clean up the spill.[3]

Skin Contact:

Immediately brush off any visible solid particles.[3]

Rinse the affected area with copious amounts of water for at least 15 minutes.[3]

Seek medical attention.[3]

Eye Contact:

Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally.[5]

Seek immediate medical attention.

Inhalation:
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Move the individual to fresh air.[5]

If breathing is difficult, provide oxygen.

Seek immediate medical attention.

Ingestion:

Do not induce vomiting.[3]

Have the person drink 2-3 glasses of water.[3]

Seek immediate medical attention.[3]
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Preparation
Dispensing Post-Handling

Start: Prepare for Handling Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Verify Dry Environment
(Fume Hood / Glove Box)

Prepare Dry Glassware
and Tools

Ensure Access to
Class D Extinguisher / Sand

Equilibrate Container
to Room Temperature

Dispense Reagent
in Dry Atmosphere

Tightly Reseal
Container Immediately

Decontaminate Glassware
and Tools

Wash Hands and
Exposed Skin Thoroughly End of Procedure

Receiving Anhydrous AlCl₃

Inspect Container for Damage
Is it intact and sealed?

Store in a Cool, Dry,
Well-Ventilated Area

Yes

Reject Shipment or
Follow Spill Protocol

No

Place in a Dedicated
Corrosive Materials Cabinet

Segregate from Incompatible Materials
(Water, Bases, Oxidizers, Alcohols)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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